Cas no 24342-56-1 (Piperazine,1-methyl-4-[(2-methylphenyl)phenylmethyl]-, hydrochloride (1:2))

• Product Name: Piperazine,1-methyl-4-[(2-methylphenyl)phenylmethyl]-, hydrochloride (1:2)
• CAS No: 24342-56-1
• MF: C₁₉H₂₆Cl₂N₂
• MW: 353.329143047333
• CID: 273380
• PubChem ID: 161448
• Update Time: 2025-04-19

Piperazine,1-methyl-4-[(2-methylphenyl)phenylmethyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-methyl-4-[(2-methylphenyl)phenylmethyl]-, hydrochloride (1:2)
• Piperazine, 1-methyl-4-((2-methylphenyl)phenylmethyl)-, dihydrochloride (9CI)
• Methylcyclizine hydrochloride
• Piperazine, 1-methyl-4-(o-methyl-alpha-phenylbenzyl)-, dihydrochloride
• Piperazine, 1-methyl-4-((2-methylphenyl)phenylmethyl)-, dihydrochloride
• Piperazine, 1-methyl-4-(alpha-o-tolylbenzyl)-, dihydrochloride
• 1-Methyl-4-[(2-methylphenyl)(phenyl)methyl]piperazine--hydrogen chloride (1/2)
• 24342-56-1
• DTXSID30947191
• Methylycaconitine
• ortho-Methylcyclizine dihydrochloride
• 1-Methyl-4-(o-methyl-alpha-phenylbenzyl)piperazine dihydrochloride

• Inchi： 1S/C19H24N2.2ClH/c1-16-8-6-7-11-18(16)19(17-9-4-3-5-10-17)21-14-12-20(2)13-15-21;;/h3-11,19H,12-15H2,1-2H3;2*1H
• InChI Key： MRQPVLQWGKTNHT-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCN(C)CC1)C(C1C=CC=CC=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 352.14758
• Monoisotopic Mass: 352.147304
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5

Experimental Properties

• Boiling Point: 382.3°C at 760 mmHg
• Flash Point: 168.4°C
• PSA: 6.48